N'-(2,4-dimethoxybenzylidene)-4,6-diphenyl-2-pyrimidinecarbohydrazide

• IUPAC Name: N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]-4,6-diphenylpyrimidine-2-carboxamide
• InChI: InChI=1S/C26H22N4O3/c1-32-21-14-13-20(24(15-21)33-2)17-27-30-26(31)25-28-22(18-9-5-3-6-10-18)16-23(29-25)19-11-7-4-8-12-19/h3-17H,1-2H3,(H,30,31)/b27-17+
• InChI Key: XEXLYHUKXIRQBG-WPWMEQJKSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=NNC(=O)C2=NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/NC(=O)C2=NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)OC
• Molecular Formula: C26H22N4O3
• Molecular Weight: 438.5 g/mol

Description

The compound “N’-(2,4-dimethoxybenzylidene)-4,6-diphenyl-2-pyrimidinecarbohydrazide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a carbohydrazide group, which is a derivative of carboxylic acid with two amine groups. The 2,4-dimethoxybenzylidene moiety is a benzene ring substituted with two methoxy groups and an imine group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the phenyl groups, and the attachment of the carbohydrazide and 2,4-dimethoxybenzylidene groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine ring and the benzene rings would contribute to the compound’s aromaticity, while the carbohydrazide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The pyrimidine ring might undergo substitution reactions, while the carbohydrazide group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polar carbohydrazide group and the nonpolar aromatic rings.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

Without specific safety data, it’s hard to comment on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study and application of this compound could be a potential area of research, particularly if it shows promising biological activity. Further studies could explore its synthesis, properties, and potential uses.